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Compound of Interest

Compound Name: 1,2-Diphenylethane-D14

Cat. No.: B1357025 Get Quote

Technical Guide: 1,2-Diphenylethane-D14
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for laboratory professionals. A

complete Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 1,2-
Diphenylethane-D14 is not readily available in the public domain. The information presented

herein is a consolidation of data for the non-deuterated analogue, 1,2-Diphenylethane, and

general safety protocols for handling chemical compounds in a research setting. All laboratory

work should be conducted under the supervision of a qualified professional and in accordance

with institutional and regulatory safety standards.

Introduction
1,2-Diphenylethane-D14 is the deuterium-labeled form of 1,2-Diphenylethane.[1] Deuterated

compounds are valuable tools in drug discovery and development, particularly in

pharmacokinetic and metabolic studies, where they can serve as tracers for quantification.[1]

This guide provides a summary of the available safety and handling information to support its

use in a research environment.

Chemical and Physical Properties
Quantitative data for 1,2-Diphenylethane-D14 is limited. The following table includes data for

both the deuterated and non-deuterated forms for comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1357025?utm_src=pdf-interest
https://www.benchchem.com/product/b1357025?utm_src=pdf-body
https://www.benchchem.com/product/b1357025?utm_src=pdf-body
https://www.benchchem.com/product/b1357025?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-78004S/1-2-Diphenylethane-d14-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-78004S/1-2-Diphenylethane-d14-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1357025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 1,2-Diphenylethane-D14 1,2-Diphenylethane

CAS Number 94371-89-8[1][2] 103-29-7[3]

Molecular Formula C₁₄D₁₄[1][2] C₁₄H₁₄[4]

Molecular Weight 196.35 g/mol [1][2] 182.26 g/mol [4]

Appearance Not specified Off-white solid[4]

Melting Point Not specified 49 - 53 °C[4]

Boiling Point Not specified 284 °C @ 760 mmHg[4]

Flash Point Not specified 129 °C[4]

Specific Gravity Not specified 1.010[4]

Solubility Not specified Insoluble in water[4]

Hazard Identification and Safety Precautions
While specific hazard data for 1,2-Diphenylethane-D14 is not available, the safety information

for the non-deuterated analogue, 1,2-Diphenylethane, and related compounds suggests that it

should be handled with care in a laboratory setting. The following is a summary of potential

hazards and recommended precautions.

GHS Label Elements for Analogue Compounds
Safety data sheets for similar, non-deuterated compounds such as 1,2-diamino-1,2-

diphenylethane indicate the following hazard statements[5]:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Signal Word: Warning[5]

Recommended Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling. The following PPE is generally

recommended:

PPE Standard

Eye Protection
Safety glasses with side-shields or goggles.[3]

[6]

Hand Protection Compatible chemical-resistant gloves.[3]

Skin and Body Protection Laboratory coat.

Respiratory Protection
Use in a well-ventilated area or with a fume

hood.[6]

Experimental Protocols and Handling
Detailed experimental protocols for the use of 1,2-Diphenylethane-D14 are not publicly

available. The following are generalized procedures for the safe handling and use of chemical

reagents in a research laboratory.

General Handling Workflow
The following diagram illustrates a standard workflow for handling chemical reagents.
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General Chemical Handling Workflow

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Gather Appropriate PPE

Weigh Compound in Ventilated Area

Prepare Solution

Decontaminate Work Area

Dispose of Waste Properly

Store Unused Material

If applicable
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Caption: General Chemical Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1357025?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
The following first aid measures are based on general laboratory safety principles and

information for analogue compounds.[3][5]

Exposure Route First Aid Protocol

Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.[3][5]

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.[3][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[3][5]

Spill and Disposal Procedures
Spill Response
The logical flow for responding to a chemical spill is outlined below.
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Chemical Spill Response

Evacuate Immediate Area

Notify Supervisor and Safety Officer

Assess the Spill

Control the Spill (if safe to do so)

Clean Up Spill with Appropriate Materials

Decontaminate the Area

Dispose of Contaminated Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Chemical Spill Response

Waste Disposal
All waste containing 1,2-Diphenylethane-D14 should be treated as chemical waste.[5] Dispose

of contents and container in accordance with local, regional, and national regulations.[3][5] Do

not allow the product to enter drains.[3]
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Storage and Stability
Storage: Store in a cool, dry, and well-ventilated place.[3] Keep the container tightly closed.

[3][5]

Stability: The non-deuterated analogue is stable under recommended storage conditions.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

Toxicological and Ecological Information
To the best of our knowledge, the chemical, physical, and toxicological properties of 1,2-
Diphenylethane-D14 have not been thoroughly investigated.[5] No carcinogenicity data is

available from IARC, NTP, or OSHA for the non-deuterated analogue.[5] Ecotoxicity data is not

available.[7] Avoid release to the environment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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